Cas no 220456-66-6 ()

• CAS No: 220456-66-6
• MF: C₂₀H₂₆N₁₀O₁₂P₂S₂
• MW: 724.557761669159
• CID: 6765707
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C20H26N10O12P2S2/c21-14-8-16(24-3-23-14)30(4-25-8)19-11(32)10(31)5(41-19)1-38-43(34,35)42-44(36,37)39-2-6-12(45)13(46)7-18(40-6)27-15-9(26-7)17(33)29-20(22)28-15/h3-7,10-11,18-19,26,31-32,45-46H,1-2H2,(H,34,35)(H,36,37)(H2,21,23,24)(H4,22,27,28,29,33)
• InChI Key： XJXFAXLUOKQPAQ-UHFFFAOYSA-N
• SMILES： C(OP(OP(OCC1OC2NC3N=C(N)NC(=O)C=3NC2C(S)=C1S)(O)=O)(O)=O)C1OC(N2C3N=CN=C(C=3N=C2)N)C(O)C1O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 46
• XLogP3: -5.335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Molybdopterin dinucleotides